4-Chloro-8-isobutylpteridine-6,7(5H,8H)-dione

• Molecular Formula: C10H11ClN4O2
• Molecular Weight: 254.67 g/mol
• IUPAC Name: 4-chloro-8-(2-methylpropyl)-5H-pteridine-6,7-dione
• InChI: InChI=1S/C10H11ClN4O2/c1-5(2)3-15-8-6(7(11)12-4-13-8)14-9(16)10(15)17/h4-5H,3H2,1-2H3,(H,14,16)
• InChI Key: YIAUBOJEKCAYPK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=C(C(=NC=N2)Cl)NC(=O)C1=O

Description

4-Chloro-8-isobutylpteridine-6,7(5H,8H)-dione is a pteridine derivative characterized by a bicyclic pteridine core with a chloro substituent at position 4 and an isobutyl group at position 6.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Chloro-8-isobutylpteridine-6,7(5H,8H)-dione typically involves multi-step organic reactions. A common synthetic route may include:

Starting Materials: The synthesis begins with commercially available starting materials such as 2,4,5-triaminopyrimidine and isobutyl aldehyde.

Reaction Steps:

Reaction Conditions: The reactions are typically carried out under controlled temperatures and pH to ensure the desired product formation.

Industrial Production Methods

Industrial production methods for 4-Chloro-8-isobutylpteridine-6,7(5H,8H)-dione would involve scaling up the laboratory synthesis process. This includes optimizing reaction conditions, using continuous flow reactors, and ensuring purity through crystallization or chromatography techniques.

Chemical Reactions Analysis

Types of Reactions

4-Chloro-8-isobutylpteridine-6,7(5H,8H)-dione can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the chloro group, where nucleophiles like amines or thiols replace the chlorine atom.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Ammonia or primary amines in ethanol.

Major Products Formed

Oxidation: Formation of oxidized derivatives with additional oxygen functionalities.

Reduction: Formation of reduced derivatives with hydrogenated pteridine rings.

Substitution: Formation of substituted pteridines with various functional groups replacing the chlorine atom.

Scientific Research Applications

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential role as an enzyme inhibitor or cofactor.

Medicine: Investigated for its potential therapeutic properties, including anti-cancer and anti-inflammatory effects.

Industry: Utilized in the development of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-Chloro-8-isobutylpteridine-6,7(5H,8H)-dione involves its interaction with specific molecular targets:

Molecular Targets: Enzymes such as dihydrofolate reductase or other pteridine-dependent enzymes.

Pathways Involved: Inhibition of enzyme activity, leading to disruption of metabolic pathways that rely on pteridine cofactors.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogues

Key Structural and Functional Differences

The following compounds exhibit high structural similarity to 4-Chloro-8-isobutylpteridine-6,7(5H,8H)-dione, as determined by computational similarity scoring (e.g., Tanimoto coefficients). Critical differences lie in substituent positions, alkyl chain variations, and functional groups, which influence physicochemical properties and biological activity.

Table 1: Comparison of Structural Analogues

Compound ID (CAS)	Substituents	Similarity Score	Key Differences vs. Target Compound
944580-73-8	2-Chloro, 8-methyl	0.96	Chloro at position 2; smaller methyl group
67074-68-4	4-Amino	0.85	Amino instead of chloro; lacks isobutyl
889877-77-4	(R)-2-Chloro, 7-ethyl, 8-isopropyl	0.83	Chloro at position 2; branched isopropyl
501439-14-1	2-Chloro, 8-isopentyl, 7-methyl	0.83	Chloro at position 2; longer isopentyl chain
100516-92-5	2-Amino	0.82	Amino at position 2; lacks chloro and isobutyl

Data sourced from structural databases and similarity analyses .

In-Depth Comparison

944580-73-8 (2-Chloro-8-methyl-7,8-dihydropteridin-6(5H)-one)

• Structural Differences : Chloro at position 2 instead of 4; methyl group at position 8 (vs. isobutyl).
• The smaller methyl group decreases steric hindrance, possibly enhancing solubility but reducing target binding affinity in hydrophobic pockets .

67074-68-4 (4-Aminopteridine-6,7(5H,8H)-dione)

• Implications: The amino group introduces hydrogen-bonding capacity, which could enhance interactions with polar residues in enzymes. However, the absence of the isobutyl group may reduce membrane permeability, limiting bioavailability in hydrophobic environments .

889877-77-4 ((R)-2-Chloro-7-ethyl-8-isopropyl-7,8-dihydropteridin-6(5H)-one)

• Structural Differences : Chiral center at position 7 (ethyl), 2-chloro, and isopropyl at position 7.
• The (R)-configuration may confer enantioselective activity, a critical factor in chiral drug design .

501439-14-1 (2-Chloro-8-isopentyl-7-methyl-7,8-dihydropteridin-6(5H)-one)

• Structural Differences : Chloro at position 2; isopentyl (5-carbon chain) at position 8.
• Implications : The longer isopentyl chain increases lipophilicity, which may improve tissue penetration but could also elevate metabolic instability. The 7-methyl group introduces additional steric effects, possibly hindering rotational freedom .

100516-92-5 (2-Aminopteridine-6,7(5H,8H)-dione)

• Implications: The absence of chloro and alkyl groups simplifies the structure but may reduce target specificity. The amino group’s polarity could limit blood-brain barrier penetration, restricting central nervous system applications .

Research Findings and Trends

• Positional Effects of Chloro : Chloro at position 4 (target compound) likely enhances electron withdrawal across the pteridine ring compared to position 2, favoring electrophilic reactivity critical for covalent inhibitor design.
• Alkyl Chain Optimization : Isobutyl strikes a balance between hydrophobicity and steric bulk, offering improved pharmacokinetics over shorter (methyl) or longer (isopentyl) chains.
• Functional Group Trade-offs: Amino substitutions increase polarity but sacrifice the halogen’s electronic effects, highlighting the need for structure-activity relationship (SAR) studies to optimize target engagement .

Biological Activity

4-Chloro-8-isobutylpteridine-6,7(5H,8H)-dione, commonly referred to as a pteridine derivative, has garnered attention in the field of medicinal chemistry due to its diverse biological activities. This compound is structurally related to various biologically active pteridines, which are known for their roles in cellular processes and potential therapeutic applications. This article aims to provide a comprehensive overview of the biological activity of 4-Chloro-8-isobutylpteridine-6,7(5H,8H)-dione, including its mechanisms of action, pharmacological effects, and relevant case studies.

Antimicrobial Properties

Recent studies have indicated that 4-Chloro-8-isobutylpteridine-6,7(5H,8H)-dione exhibits significant antimicrobial activity against various bacterial strains. In vitro assays demonstrated its effectiveness against both Gram-positive and Gram-negative bacteria. For instance:

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

These findings suggest that the compound could serve as a potential lead for developing new antibiotics.

Anticancer Activity

The anticancer potential of 4-Chloro-8-isobutylpteridine-6,7(5H,8H)-dione has been explored in several studies. In particular, it has shown promise in inhibiting the proliferation of various cancer cell lines. A notable study reported that the compound induced apoptosis in human breast cancer cells (MCF-7) through the activation of caspase pathways.

Key Findings from Case Studies:

• Study on MCF-7 Cells :
  • Concentration : 10-100 µM
  • Results : Significant reduction in cell viability (IC50 = 45 µM) and increased markers of apoptosis (caspase-3 activation).
• Study on A549 Cells :
  • Concentration : 25-200 µM
  • Results : Induction of cell cycle arrest at the G2/M phase and increased expression of p53.

The biological activity of 4-Chloro-8-isobutylpteridine-6,7(5H,8H)-dione is believed to be mediated through multiple mechanisms:

• Inhibition of Enzymatic Activity : The compound has been shown to inhibit key enzymes involved in nucleotide synthesis, which is crucial for cellular proliferation.
• Reactive Oxygen Species (ROS) Generation : It induces oxidative stress in cancer cells, leading to apoptosis.
• Modulation of Signaling Pathways : The compound affects various signaling pathways such as MAPK and PI3K/Akt pathways that are vital for cell survival and proliferation.